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Compound of Interest

Compound Name: L-Ribose

Cat. No.: B016112

Essential Safety and Handling Guide for L-
Ribose

This guide provides crucial safety protocols and logistical information for the handling and
disposal of L-Ribose in a laboratory environment. The following procedures are designed to
ensure the safety of researchers, scientists, and drug development professionals.

Hazard Identification

L-Ribose is generally not classified as a hazardous substance or mixture according to
Regulation (EC) No 1272/2008.[1][2][3] However, it is a combustible solid, and appropriate
precautions should be taken.[4] The primary physical hazard is the potential for dust formation,
as fine dust particles may form explosive mixtures with air if ignited.[3][4]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is critical for minimizing exposure and ensuring personal
safety. The recommended PPE for handling L-Ribose is based on standard laboratory safety
practices for handling fine chemical powders.

Summary of Recommended Personal Protective Equipment
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PPE Category

Specification

Rationale

Eye Protection

Safety glasses with side
shields or chemical safety
goggles conforming to EU
Standard EN166 or OSHA 29
CFR 1910.133.[4][5][6]

To prevent eye contact with L-

Ribose dust.

Hand Protection

Chemically resistant,
impervious gloves inspected
prior to use. Suitable materials
for dry solids include nitrile
rubber, polychloroprene, butyl
rubber, or PVC.[1][4]

To prevent skin contact.

Respiratory Protection

For nuisance levels of dust, a
Type N95 (US) or Type P1 (EN
143) dust mask is
recommended.[1][7]
Respiratory protection is
generally not required if

ventilation is adequate.[1]

To prevent inhalation of fine

dust particles.

Body Protection

Standard laboratory coat.[5][6]
The type of body protection
should be selected based on
the concentration and amount
of the substance at the specific

workplace.[1]

To protect skin and clothing

from contamination.

Operational Plan: Safe Handling Protocol

Adherence to good industrial hygiene and safety practices is essential when working with L-

Ribose.[3][5]

Step-by-Step Handling Procedure:

o Preparation: Ensure the work area, such as a chemical fume hood or a bench in a well-

ventilated lab, is clean and uncluttered.
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o Don PPE: Before handling L-Ribose, put on the required personal protective equipment as
detailed in the table above: a lab coat, safety glasses, and gloves. A dust mask should be
used if there is a risk of generating airborne dust.

e Weighing and Transfer: Handle L-Ribose as a powder. Avoid actions that could generate
dust, such as vigorous shaking or scraping. Use a spatula for transfers. If possible, perform
these operations in a fume hood or ventilated enclosure.

o Post-Handling: After handling, wash hands thoroughly with soap and water, even if gloves
were worn.[1] Clean all equipment and the work surface to remove any residual powder.

o Storage: Store L-Ribose in a tightly closed container in a dry, cool, and well-ventilated place.
[5] Recommended storage temperature is between 2-8°C.

Disposal Plan

Proper disposal of L-Ribose and any contaminated materials is crucial to prevent
environmental contamination and maintain a safe laboratory.

Step-by-Step Disposal Procedure:

» Waste Collection: Collect surplus L-Ribose and any materials contaminated with it (e.g.,
weighing paper, contaminated gloves) in a suitable, closed, and clearly labeled container for
disposal.[1]

» Glove Disposal: Use proper glove removal technique (without touching the glove's outer
surface) to avoid skin contact.[1] Dispose of contaminated gloves as chemical waste in
accordance with laboratory and local regulations.[1]

o Container Disposal: Handle uncleaned, empty containers in the same manner as the product
itself.[3]

o Licensed Disposal: Arrange for a licensed disposal company to handle the final disposal of
the waste.[1] Do not mix L-Ribose waste with other waste streams unless explicitly
permitted.[3]

o Drainage Precaution: Do not allow the product to enter drains.[1][3]
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Workflow for Safe Handling and Disposal of L-
Ribose

1. Preparation Phase

Assess Task & Potential for Dust Generation

Determine Requirements
\4

Select Appropriate PPE
(Goggles, Gloves, Lab Coat, Respirator if needed)

2. Handl'vg Phase

Don PPE

\

Handle L-Ribose in
Well-Ventilated Area

Y

Minimize Dust Creation

\
Wash Hands Thoroughly After Handling

Task Complete

3. Disposal Phase

\

Segregate L-Ribose Waste

Y

Place in a Labeled, Sealed Containe Do NOT Dispose Down the Drain

Y

Dispose via Licensed
Waste Management Contractor
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Caption: A workflow diagram illustrating the key steps for the safe handling and disposal of L-
Ribose.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. cdhfinechemical.com [cdhfinechemical.com]

e 2. L-Ribose | C5H1005 | CID 90428 - PubChem [pubchem.ncbi.nlm.nih.gov]
» 3. sigmaaldrich.com [sigmaaldrich.com]

e 4. datasheets.scbt.com [datasheets.scbt.com]

o 5. westliberty.edu [westliberty.edu]

e 6. fishersci.com [fishersci.com]

e 7. carlroth.com [carlroth.com]

 To cite this document: BenchChem. [Personal protective equipment for handling L-Ribose].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b016112#personal-protective-equipment-for-handling-
I-ribose]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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